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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556525

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of IR-797 chloride, a versatile heptamethine

cyanine dye, for its application in near-infrared (NIR) imaging. It covers the dye's fundamental

properties, key applications, and detailed experimental protocols tailored for researchers new

to the field.

Introduction to NIR Imaging and IR-797 Chloride
Near-infrared (NIR) fluorescence imaging is a powerful, non-invasive technique that utilizes

light in the 700-900 nm window. This spectral range offers significant advantages for in vivo

studies, including deeper tissue penetration and reduced autofluorescence from biological

tissues, leading to a higher signal-to-noise ratio.

IR-797 chloride is a methanol-soluble, chlorinated heptamethine cyanine dye that absorbs and

emits light within this NIR window.[1][2][3] Its robust photophysical properties and versatile

chemical structure make it a valuable tool for a range of preclinical research applications,

including high-resolution fluorescent imaging, development of targeted drug delivery systems,

and as a potential agent in photodynamic therapy (PDT).[1][4][5] Some studies also note that

IR-797 possesses cytotoxic and aggregation-induced-emission (AIE) properties.[6]
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Core Properties of IR-797 Chloride
The utility of IR-797 chloride in NIR imaging is dictated by its physicochemical and

photophysical characteristics.

Table 1: Physicochemical Properties of IR-797 Chloride
Property Value Citations

Synonym

2-[2-[2-Chloro-3-[2-(1,3-

dihydro-1,3,3-trimethyl-2H-

indol-2-ylidene)-ethylidene]-1-

cyclopenten-1-yl]-

ethenyl]-1,3,3-trimethyl-3H-

indolium chloride

[1]

CAS Number 110992-55-7 [1][7]

Molecular Formula C₃₁H₃₄Cl₂N₂ [1][7]

Molecular Weight 505.52 g/mol [1]

Appearance Solid

Melting Point 116.7 - 128.0 °C [1]

Purity (Dye Content) ≥ 70% [1]

Storage Temperature -20°C [8][9]

Table 2: Photophysical Properties of IR-797 Chloride
Note: Specific experimental values for Molar Extinction Coefficient and Quantum Yield for IR-
797 chloride are not extensively documented in publicly available literature. The values

provided reflect typical ranges for the broader class of heptamethine cyanine (Cy7) dyes.
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Property
Value / Range (in
Methanol)

Citations

Absorption Maximum (λₘₐₓ) ~797 nm [10]

Emission Maximum (λₑₘ) ~810 - 820 nm (Estimated) [1][3]

Molar Extinction Coefficient (ε)
Typically >100,000 M⁻¹cm⁻¹

(Range: 27,000 - 270,000)
[1][10]

Fluorescence Quantum Yield

(Φ)
0.01 - 0.33 (1% - 33%) [1]

Stokes Shift ~15 - 25 nm (Estimated) [10]

Key Applications and Workflows
IR-797 chloride's properties enable its use in several advanced research applications. The

following diagrams illustrate common experimental workflows.

In Vivo NIR Imaging
IR-797 chloride serves as a contrast agent for visualizing biological structures and processes

in vivo. Its applications range from tracking labeled cells to monitoring the biodistribution of

nanoparticles.
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General Workflow for In Vivo NIR Imaging

Preparation

Execution

Analysis

Formulate Imaging Agent
(e.g., IR-797 Solution,

Nanoparticle Conjugate)

Administer Agent
(e.g., Intravenous,

Intraperitoneal)

Prepare Animal Model
(e.g., Tumor Xenograft,
Anesthesia, Shave Fur)

Acquire Images
(IVIS Spectrum, etc.)

Over Time Course

Allow for
distribution

Image Processing
(Background Subtraction)

Quantify Signal
(Region of Interest Analysis)

Ex Vivo Validation
(Organ Imaging, Histology)
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Workflow for Theranostic Nanoparticle Imaging

Formulation

Application & Monitoring

Therapeutic Drug
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Polymer Nanoparticle
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Systemic Administration
(In Vivo Model)
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Tumor Accumulation

Therapeutic Effect
(Drug Release / PDT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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